Cas no 868146-20-7 (N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide
• CAS No: 868146-20-7
• MF: C₁₈H₁₈BrClN₂O₃S
• MW: 457.769121646881
• CID: 6602286
• PubChem ID: 2145636
• Update Time: 2025-10-29

N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl]-4-chloro-3-methoxy-
• AKOS005140981
• N-[2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl]-4-chloro-3-methoxybenzene-1-sulfonamide
• N-[2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl]-4-chloro-3-methoxybenzenesulfonamide
• 868146-20-7
• F1712-0130
• Z1350516537
• N-(2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl)-4-chloro-3-methoxybenzenesulfonamide

• Inchi： 1S/C18H18BrClN2O3S/c1-11-14(15-9-12(19)3-6-17(15)22-11)7-8-21-26(23,24)13-4-5-16(20)18(10-13)25-2/h3-6,9-10,21-22H,7-8H2,1-2H3
• InChI Key： JZHQQVQWYHFVIZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C3=C(NC=2C)C=CC(Br)=C3)(=O)=O)=CC=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 455.99100g/mol
• Monoisotopic Mass: 455.99100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 630.1±65.0 °C(Predicted)
• pka: 10.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide

Recent Advances in the Study of N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide (CAS: 868146-20-7)

The compound N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide (CAS: 868146-20-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique indole and benzene sulfonamide moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfonamide group could significantly improve its binding affinity to specific protein targets, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's role in cancer therapy. Preliminary in vitro studies have shown that N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide exhibits potent inhibitory effects on certain cancer cell lines, particularly those associated with solid tumors. Researchers have proposed that the compound's mechanism of action may involve the disruption of microtubule dynamics, a hypothesis supported by fluorescence microscopy and flow cytometry data.

In addition to its therapeutic potential, recent studies have also explored the pharmacokinetic properties of this compound. A 2024 publication in Drug Metabolism and Disposition reported that the compound demonstrates favorable metabolic stability and oral bioavailability in rodent models. These findings suggest that it could be a viable candidate for further preclinical development, provided that toxicity studies yield satisfactory results.

Despite these promising advancements, challenges remain in the development of N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical testing. Future research directions may include the exploration of prodrug strategies to enhance delivery and reduce side effects, as well as the identification of biomarkers to predict patient response.

In conclusion, the compound N-2-(5-bromo-2-methyl-1H-indol-3-yl)ethyl-4-chloro-3-methoxybenzene-1-sulfonamide (CAS: 868146-20-7) represents a promising avenue for drug discovery, with applications in inflammation and oncology. Continued research and optimization efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical trials.